![molecular formula C8H11NO2 B1356474 1-(2-methoxyethyl)-1H-pyrrole-2-carbaldehyde CAS No. 573720-38-4](/img/structure/B1356474.png)
1-(2-methoxyethyl)-1H-pyrrole-2-carbaldehyde
Overview
Description
1-(2-methoxyethyl)-1H-pyrrole-2-carbaldehyde (MEPC) is a chemical compound used in scientific research for its unique properties. It is a heterocyclic compound that contains both a pyrrole and an aldehyde functional group. MEPC has been synthesized using various methods and has shown promising results in various scientific research applications.
Scientific Research Applications
Structural Analysis and Properties
- Structural Stability : Studies on pyrrole-2-carbaldehydes, including derivatives like 3-methoxypyrrole-2-carbaldehyde, indicate that these compounds show minimal structural distortion regardless of the electronic properties of the substituents (Despinoy et al., 1998).
Synthesis and Chemical Transformations
- Synthesis of Fluoropyrroles : Efficient methods have been developed for synthesizing various fluorinated pyrroles, which are structurally related to 1-(2-methoxyethyl)-1H-pyrrole-2-carbaldehyde (Surmont et al., 2009).
- Formation of Benzodiazocine Ring Systems : Novel synthesis methods have been established for creating complex ring systems like pyrrolo[2,1-c][1,4]benzodiazocines, starting from compounds like 1H-pyrrole-2-carbaldehyde (Koriatopoulou et al., 2008).
Biological and Medicinal Applications
- Antitumor Compounds : Compounds structurally similar to this compound have been isolated from natural sources like Taiwanofungus camphoratus, showing potential antitumor activity (Jia et al., 2015).
Material Science and Molecular Engineering
Construction of Poly-heterocyclic Compounds : A conversion method for carbohydrates into N-substituted pyrrole-2-carbaldehydes has been developed, enabling the creation of pyrrole-fused poly-heterocyclic compounds with potential applications in drugs and materials science (Adhikary et al., 2015).
Synthesis of Benzimidazoles : The condensation of 1-vinyl-1H-pyrrole-2-carbaldehydes has led to the synthesis of pyrrole-benzimidazole ensembles, useful in various applications including fluorescence (Trofimov et al., 2009).
Pyrazole Alkaloids Discovery : Unique pyrazole-alkaloids with pyrrole rings, like those derived from watermelon seeds, have been discovered, showing potential for melanogenesis inhibition (Kikuchi et al., 2015).
Conformational and Interaction Studies
- NMR Spectroscopy and Molecular Conformation : Detailed NMR spectroscopic studies have been conducted on isomers of pyrrole-2-carbaldehyde oxime, revealing insights into molecular conformation and intramolecular interactions (Afonin et al., 2010).
properties
IUPAC Name |
1-(2-methoxyethyl)pyrrole-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2/c1-11-6-5-9-4-2-3-8(9)7-10/h2-4,7H,5-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYCMSSGQDMWPFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C=CC=C1C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10589891 | |
Record name | 1-(2-Methoxyethyl)-1H-pyrrole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10589891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
573720-38-4 | |
Record name | 1-(2-Methoxyethyl)-1H-pyrrole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10589891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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